Cas no 70033-16-8 (2-Furanmethanol, α-(trichloromethyl)-)
2-Furanmethanol, α-(trichloromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Furanmethanol, α-(trichloromethyl)-
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- Inchi: 1S/C6H5Cl3O2/c7-6(8,9)5(10)4-2-1-3-11-4/h1-3,5,10H
- InChI Key: LFSYXVDROBFUJN-UHFFFAOYSA-N
- SMILES: C(C1OC=CC=1)(O)C(Cl)(Cl)Cl
2-Furanmethanol, α-(trichloromethyl)- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-Furanmethanol, α-(trichloromethyl)-
Comprehensive Guide to 2-Furanmethanol, α-(trichloromethyl)- (CAS No. 70033-16-8): Properties, Applications, and Market Insights
2-Furanmethanol, α-(trichloromethyl)- (CAS No. 70033-16-8) is a specialized organic compound with a unique molecular structure that combines a furan ring with a trichloromethyl group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. Researchers and industry professionals frequently search for terms like "2-Furanmethanol α-trichloromethyl uses", "CAS 70033-16-8 properties", and "furan derivatives in drug development", reflecting the growing interest in this niche chemical.
The molecular formula of 2-Furanmethanol, α-(trichloromethyl)- is C6H5Cl3O2, with a molecular weight of 215.46 g/mol. Its distinctive structure features a furan ring – a five-membered aromatic heterocycle containing oxygen – substituted at the α-position with a trichloromethyl group. This configuration contributes to its interesting chemical behavior, making it valuable for creating complex molecular architectures. Current trends in green chemistry have led to increased searches for "sustainable synthesis of furan compounds" and "eco-friendly derivatives of 2-Furanmethanol", highlighting the industry's shift toward environmentally conscious production methods.
In pharmaceutical applications, 2-Furanmethanol, α-(trichloromethyl)- serves as a crucial intermediate in the synthesis of various bioactive molecules. The compound's ability to introduce both furan and trichloromethyl functionalities makes it particularly valuable in medicinal chemistry. Recent patent literature reveals its use in developing novel antimicrobial and anti-inflammatory agents, answering the market demand reflected in search queries like "furan-based pharmaceutical intermediates" and "trichloromethyl compounds in drug discovery". The COVID-19 pandemic has further intensified research into heterocyclic compounds with potential antiviral properties, placing this chemical in the spotlight.
The agrochemical sector utilizes 2-Furanmethanol, α-(trichloromethyl)- in the development of next-generation crop protection agents. With increasing global concerns about food security and sustainable agriculture, searches for "novel pesticide intermediates" and "furan derivatives in agrochemicals" have surged. The compound's structural features allow for the creation of molecules with improved pest resistance profiles and reduced environmental persistence, addressing current regulatory demands for safer agricultural chemicals.
From a synthetic chemistry perspective, 2-Furanmethanol, α-(trichloromethyl)- offers unique reactivity patterns that enable diverse transformations. Organic chemists value its potential in multicomponent reactions and cascade syntheses, as evidenced by growing interest in "trichloromethyl furan building blocks" and "versatile furan intermediates". The compound participates in various name reactions, serving as a precursor for more complex heterocyclic systems that are prevalent in many biologically active compounds.
Market analysis indicates steady growth in demand for 2-Furanmethanol, α-(trichloromethyl)-, particularly from the Asia-Pacific region where pharmaceutical and agrochemical production is expanding rapidly. Industry reports correlate with search trends showing increased queries for "CAS 70033-16-8 suppliers" and "2-Furanmethanol α-trichloromethyl market price". The compound's niche applications in electronic materials and specialty polymers have also contributed to its market relevance, responding to technological advancements in these sectors.
Quality control and analytical characterization of 2-Furanmethanol, α-(trichloromethyl)- present specific challenges that have become frequent discussion topics. Analytical chemists often search for "HPLC methods for furan derivatives" and "spectroscopic analysis of trichloromethyl compounds", reflecting the need for robust quality assurance protocols. Modern analytical techniques including LC-MS, NMR spectroscopy, and X-ray crystallography are essential for verifying the purity and structure of this specialty chemical.
Regulatory considerations for 2-Furanmethanol, α-(trichloromethyl)- vary by region and application, with particular attention to workplace safety and environmental impact. Professionals frequently research "handling guidelines for furan compounds" and "regulatory status of CAS 70033-16-8", emphasizing the importance of compliance in chemical operations. While not classified as hazardous under standard regulations, proper storage conditions and handling procedures are recommended to maintain product integrity and ensure safety.
The future outlook for 2-Furanmethanol, α-(trichloromethyl)- appears promising, with research focusing on expanding its utility in cutting-edge applications. Emerging trends in the chemical industry, such as the development of bio-based platform chemicals and sustainable synthetic methodologies, may open new opportunities for this versatile intermediate. Continued innovation in pharmaceutical and agrochemical research will likely drive demand, supported by the compound's unique structural features and synthetic flexibility.
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